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Compound of Interest

Compound Name: Phlorofucofuroeckol A

Cat. No.: B140159 Get Quote

An in-depth exploration of the extraction, purification, and characterization of the potent

phlorotannin, Phlorofucofuroeckol A, from the brown alga Eisenia bicyclis. This guide

provides detailed experimental protocols and summarizes key quantitative data for researchers

in natural product chemistry and drug development.

Introduction
Eisenia bicyclis, an edible brown alga found along the coasts of Japan and Korea, is a rich

source of phlorotannins, a class of polyphenolic compounds with diverse and potent biological

activities. Among these, Phlorofucofuroeckol A has garnered significant scientific interest for

its antioxidant, anti-inflammatory, anti-allergic, and anti-cancer properties.[1][2][3] This technical

guide offers a comprehensive overview of the methodologies for isolating and characterizing

Phlorofucofuroeckol A, providing a valuable resource for its further investigation and potential

therapeutic applications.

Isolation and Purification Workflow
The isolation of Phlorofucofuroeckol A from Eisenia bicyclis is a multi-step process involving

extraction, solvent partitioning, and chromatographic purification. The following workflow

outlines the typical procedure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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